![molecular formula C20H32N2O12 B3048352 1,2-Bis[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-4,5-dinitrobenzene CAS No. 165254-21-7](/img/structure/B3048352.png)
1,2-Bis[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-4,5-dinitrobenzene
Overview
Description
1,2-Bis[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-4,5-dinitrobenzene is a chemical compound with the molecular formula C20H34O8 . Its average mass is 402.479 Da and its monoisotopic mass is 402.225372 Da .
Molecular Structure Analysis
The molecular structure of 1,2-Bis[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-4,5-dinitrobenzene is complex due to the presence of multiple ether groups and a benzene ring . The exact 3D structure would require more advanced computational chemistry techniques to determine .Physical And Chemical Properties Analysis
The compound 1,2-Bis[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-4,5-dinitrobenzene is a liquid at room temperature . It has a refractive index of 1.441 and a density of 0.987 . It should be stored at 2-8°C .Scientific Research Applications
Polymer Development
- Polyimides with Oxyethylene Units : Aromatic dinitro compounds, including variations of the given compound, have been used to produce diamines for polymerization. These polymers exhibit good solubility in chlorinated solvents and demonstrate high thermal stability with minimal weight loss at elevated temperatures. This indicates their potential application in high-temperature environments (Feld, Ramalingam, & Harris, 1983).
Surface Coating and Material Modification
- Grafting on Organic Polymer Surfaces : Poly[bis((methoxyethoxy)ethoxy)phosphazene] (a compound structurally related to the query) has been covalently bonded and cross-linked to various organic polymers, suggesting the utility of such compounds in material science for enhancing surface properties (Allcock, Fitzpatrick, Visscher, & Salvati, 1992).
Electrolytes and Energy Storage
- Polymer Electrolyte Behavior : Polymers with side chains including 2-(2-methoxyethoxy)ethoxy groups have been evaluated for their potential as polymer electrolytes in energy storage applications. Such materials have shown notable ionic conductivity, indicating their relevance in developing high-performance batteries (Conner, Welna, Chang, & Allcock, 2007).
Synthesis and Characterization
- Characterization of Novel Polymers : Studies have focused on synthesizing and characterizing derivatives of poly(tetramethyl-1,4-silphenylenesiloxane) with oxyethylene substituents, which includes the compound . This research is significant for understanding the thermal properties and stability of such materials (Nemoto, Watanabe, Umemiya, & Otomo, 2006).
Organic Synthesis
- Synthesis of Organic Compounds : The compound has been used in the synthesis of various organic compounds, indicating its role as a precursor or intermediate in organic chemistry (Massacret et al., 1999).
Other Applications
- Temperature-Responsive Polymers : Studies on poly[(alkyl ether)phosphazenes] related to the query compound have demonstrated temperature-responsive behavior, relevant in the development of smart materials and hydrogels (Allcock & Dudley, 1996).
properties
IUPAC Name |
1,2-bis[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-4,5-dinitrobenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H32N2O12/c1-27-3-5-29-7-9-31-11-13-33-19-15-17(21(23)24)18(22(25)26)16-20(19)34-14-12-32-10-8-30-6-4-28-2/h15-16H,3-14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLKFEUVQBGLTFI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCCOCCOC1=C(C=C(C(=C1)[N+](=O)[O-])[N+](=O)[O-])OCCOCCOCCOC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H32N2O12 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10572506 |
Source
|
| Record name | 1,2-Bis{2-[2-(2-methoxyethoxy)ethoxy]ethoxy}-4,5-dinitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10572506 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
492.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Bis[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-4,5-dinitrobenzene | |
CAS RN |
165254-21-7 |
Source
|
| Record name | 1,2-Bis(2-(2-(2-methoxyethoxy)ethoxy)ethoxy)-4,5-dinitrobenzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0165254217 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,2-Bis{2-[2-(2-methoxyethoxy)ethoxy]ethoxy}-4,5-dinitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10572506 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-BIS(2-(2-(2-METHOXYETHOXY)ETHOXY)ETHOXY)-4,5-DINITROBENZENE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YB9V0MDTEJ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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